N-[2-(methylthio)phenyl]-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide

• IUPAC Name: N-(2-methylsulfanylphenyl)-2-(2-oxobenzo[cd]indol-1-yl)acetamide
• InChI: InChI=1S/C20H16N2O2S/c1-25-17-11-3-2-9-15(17)21-18(23)12-22-16-10-5-7-13-6-4-8-14(19(13)16)20(22)24/h2-11H,12H2,1H3,(H,21,23)
• InChI Key: TWOIGBPNBNSURY-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1NC(=O)CN2C3=CC=CC4=C3C(=CC=C4)C2=O
• Molecular Formula: C20H16N2O2S
• Molecular Weight: 348.4 g/mol

Description

N-[2-(methylthio)phenyl]-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide, also known as MTDP-OH, is a synthetic compound that has gained significant attention in the field of medicinal chemistry. This compound belongs to the family of indole-based molecules, which are known for their diverse biological activities. MTDP-OH exhibits potent anticancer properties and has been extensively studied for its potential use in cancer therapy.

Mechanism of Action

N-[2-(methylthio)phenyl]-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide exerts its anticancer effects by targeting multiple signaling pathways involved in cancer progression. It inhibits the activity of several enzymes, including topoisomerase I and II, which are essential for DNA replication and repair. N-[2-(methylthio)phenyl]-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide also inhibits the activity of protein kinases, which play a crucial role in cell signaling and cancer progression. Furthermore, N-[2-(methylthio)phenyl]-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide activates the p53 pathway, which is a tumor suppressor pathway that regulates cell cycle arrest and apoptosis.
Biochemical and Physiological Effects
N-[2-(methylthio)phenyl]-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide has been shown to induce cell cycle arrest and apoptosis in cancer cells. It also inhibits the migration and invasion of cancer cells, which are important processes in cancer metastasis. N-[2-(methylthio)phenyl]-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide has been shown to modulate various signaling pathways involved in cancer progression, including the p53 pathway, the NF-κB pathway, and the MAPK pathway.

Advantages and Limitations for Lab Experiments

N-[2-(methylthio)phenyl]-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide has several advantages for use in lab experiments. It exhibits potent anticancer properties and has been extensively studied for its mechanism of action. The synthesis method for N-[2-(methylthio)phenyl]-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide has been optimized to produce high yields of pure compound. However, there are also limitations to using N-[2-(methylthio)phenyl]-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide in lab experiments. It has limited solubility in water, which can make it difficult to use in certain assays. Additionally, the exact mechanism of action of N-[2-(methylthio)phenyl]-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide is not fully understood, which can make it challenging to design experiments to study its effects.

Future Directions

There are several future directions for research on N-[2-(methylthio)phenyl]-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide. One area of interest is the development of more potent analogs of N-[2-(methylthio)phenyl]-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide that exhibit improved solubility and pharmacokinetic properties. Another area of interest is the use of N-[2-(methylthio)phenyl]-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide in combination with other anticancer agents to enhance its efficacy. Additionally, further studies are needed to fully understand the mechanism of action of N-[2-(methylthio)phenyl]-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide and its effects on various signaling pathways. Overall, N-[2-(methylthio)phenyl]-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide has significant potential for use in cancer therapy and warrants further investigation.

Synthesis Methods

The synthesis of N-[2-(methylthio)phenyl]-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide involves the reaction of 2-acetylbenzoic acid with 2-(methylthio)aniline in the presence of acetic anhydride and a catalyst. The resulting intermediate is then treated with acetic acid and hydroxylamine hydrochloride to yield the final product. This synthesis method has been optimized to produce high yields of pure N-[2-(methylthio)phenyl]-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide.

Scientific Research Applications

N-[2-(methylthio)phenyl]-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide has been extensively studied for its anticancer properties. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. N-[2-(methylthio)phenyl]-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide induces apoptosis, or programmed cell death, in cancer cells by activating various signaling pathways. Additionally, N-[2-(methylthio)phenyl]-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide has been shown to inhibit the migration and invasion of cancer cells, which are important processes in cancer metastasis.